Cas no 2227898-14-6 ((2S)-5-(pyrrolidin-1-yl)pentan-2-ol)

• Product Name: (2S)-5-(pyrrolidin-1-yl)pentan-2-ol
• CAS No: 2227898-14-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6105115
• PubChem ID: 165736680
• Update Time: 2025-08-03

(2S)-5-(pyrrolidin-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(pyrrolidin-1-yl)pentan-2-ol
• 2227898-14-6
• EN300-1771455

• Inchi： 1S/C9H19NO/c1-9(11)5-4-8-10-6-2-3-7-10/h9,11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： AYLZXNDGPLUIPO-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCCN1CCCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-5-(pyrrolidin-1-yl)pentan-2-ol

Introduction to (2S)-5-(pyrrolidin-1-yl)pentan-2-ol (CAS No. 2227898-14-6)

(2S)-5-(pyrrolidin-1-yl)pentan-2-ol) is a chiral organic compound with the CAS registry number 2227898-14-6. This compound belongs to the class of secondary alcohols and features a pyrrolidine ring attached to a pentanol backbone. The stereochemistry at the second carbon atom is specified as (S), which is critical for its biological activity and applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of (2S)-5-(pyrrolidin-1-yl)pentan-2-ol) consists of a five-membered pyrrolidine ring fused to a pentanol chain. The pyrrolidine ring contributes to the compound's stability and enhances its solubility in organic solvents, making it suitable for use in various chemical reactions and formulations. The presence of the hydroxyl group (-OH) at the second carbon atom imparts polar characteristics to the molecule, which is essential for its interactions with biological systems.

Recent studies have highlighted the importance of (chiral compounds) like (2S)-5-(pyrrolidin-1-yl)pentan-2-ol) in asymmetric synthesis and enantioselective catalysis. Researchers have explored its potential as a building block for constructing complex molecules with high enantiomeric excess, which is crucial for drug discovery and development.

In terms of synthesis, (pyrrolidine-containing alcohols) like (5-(pyrrolidinyl)pentanols) can be prepared through various methods, including catalytic hydrogenation, alkylation, and ring-opening reactions of epoxides or aziridines. The choice of synthetic route depends on the desired stereochemistry and scalability of the process.

The biological activity of (2S)-5-(pyrrolidinyl)pentanols) has been studied in recent years, particularly in the context of enzyme inhibition and receptor binding assays. For instance, researchers have reported its ability to modulate G-protein coupled receptors (GPCRs), which are key targets in treating various diseases such as cardiovascular disorders, cancer, and neurodegenerative conditions.

In addition to its pharmacological applications, (pyrrolidine-containing alcohols) are also used as intermediates in the synthesis of bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. Their versatility in forming hydrogen bonds and π-interactions makes them valuable components in medicinal chemistry.

The physical properties of (CAS No. 2227898-14-6) include a melting point of approximately 45°C and a boiling point around 130°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane, ethyl acetate, and THF.

In terms of safety considerations, (chiral pyrrolidine alcohols) like (5-(pyrrolidinyl)pentanols) are generally considered non-toxic at typical exposure levels. However, prolonged or excessive exposure may cause irritation to the eyes and skin, necessitating proper handling procedures in industrial settings.

The demand for compounds like (CAS No. 2227898-14-6) has increased due to their role in drug discovery pipelines and their potential for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an even more significant role in advancing modern medicine.